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Compound of Interest

Compound Name: Boc-4-nitro-D-phenylalanine

Cat. No.: B558660

Essential Safety and Handling Guide for Boc-4-
hitro-D-phenylalanine

For researchers and scientists engaged in drug development, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for the handling and disposal of Boc-4-nitro-D-phenylalanine, ensuring a secure
laboratory environment.

Chemical Profile:

Property Value

Chemical Name N-(tert-Butoxycarbonyl)-4-nitro-D-phenylalanine
CAS Number 61280-75-9

Appearance Solid

Not classified as hazardous under 2012 OSHA
Hazard Classification Hazard Communication Standard (29 CFR
1910.1200)[1]

While Boc-4-nitro-D-phenylalanine is not classified as hazardous, it is crucial to adhere to
standard laboratory safety protocols due to the presence of a nitro functional group, which can
be found in shock-sensitive compounds.[2][3][4]
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Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against potential exposure. The following table

summarizes the recommended PPE for handling Boc-4-nitro-D-phenylalanine.

Body Part

Recommended PPE

Eyes/Face

Safety glasses with side-shields conforming to
EN166 (EU) or NIOSH (US) approved
standards. A face shield may be necessary for
splash hazards.[1][5]

Skin

Chemical-resistant gloves (e.qg., nitrile) and a lab
coat. Ensure gloves are inspected for integrity
before each use.[1][2][5][6]

Respiratory

Not required under normal use conditions with
adequate ventilation. If dust formation is

significant, use a NIOSH-approved respirator.[1]

[5]

Emergency Procedures

Immediate and appropriate action during an emergency can significantly mitigate harm.

First Aid Measures:
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Exposure Route First Aid Protocol

) Move the individual to fresh air. Seek medical
Inhalation o
attention if symptoms occur.[1]

) Immediately wash the affected area with plenty
Skin Contact )
of water for at least 15 minutes.[1]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Clean mouth with water and drink plenty of
Ingestion water afterwards. Seek medical attention if

symptoms occur.[1]

Spill Response:

In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Spill Size Containment and Cleanup Procedure

Wear appropriate PPE. Sweep up the solid
Small Spill material, avoiding dust formation, and place it in

a suitable, labeled container for disposal.[1][7]

Evacuate the area and ensure adequate
) ventilation. Prevent the material from entering
Large Spill _ _ _ o
drains. Collect the spilled material and place it in

a designated waste container.[5][7]

Handling and Disposal

Safe Handling and Storage:

» Handling: Handle in a well-ventilated area.[5] Avoid contact with skin, eyes, and clothing, and
prevent dust formation.[1][5]
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o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5]
Refrigeration is recommended.[1]

Disposal Plan:

Dispose of chemical waste in accordance with local, regional, and national regulations.[1][8]
Uncontaminated solid waste should be collected in a labeled, sealed container.[9] Materials
contaminated with the compound, such as gloves and weighing paper, should be disposed of

as chemical waste.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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